molecular formula C7H6ClNO2 B043016 2-Amino-4-chlorobenzoic acid CAS No. 89-77-0

2-Amino-4-chlorobenzoic acid

Cat. No. B043016
CAS RN: 89-77-0
M. Wt: 171.58 g/mol
InChI Key: JYYLQSCZISREGY-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of compounds related to 2-Amino-4-chlorobenzoic acid often involves cocrystallization techniques and reactions with amino-chloropyridine derivatives to form supramolecular assemblies. These processes are characterized by proton transfer between acid/base pairs and are analyzed using techniques like FT-IR, UV/visible spectroscopy, and X-ray diffraction (XRD) (Ahmad et al., 2023). Additionally, the synthesis of specific 2-amino-4-chlorobenzoic acid derivatives and their metal complexes highlights the interaction of this compound with metals, revealing its utility in forming complexes with potential biological applications (El-Wahab, 2007).

Molecular Structure Analysis

The molecular structure of 2-Amino-4-chlorobenzoic acid and its derivatives is elucidated using X-ray crystallography, showcasing how the chlorine substituent affects the molecular conformation and intermolecular interactions. For example, the crystal structure of related compounds reveals stabilizing N–H⋅⋅⋅O, O–H⋅⋅⋅O, and C–H⋅⋅⋅O hydrogen bonds, contributing to their structural stability and supramolecular assembly (Kumar et al., 2017).

Chemical Reactions and Properties

2-Amino-4-chlorobenzoic acid undergoes various chemical reactions that illustrate its reactivity and the influence of the chloro substituent on its chemical behavior. The compound's ability to form supramolecular structures through proton transfer and non-covalent interactions is a key aspect of its chemical properties, as demonstrated in the synthesis of organic acid–base salts and their extensive hydrogen bonding and non-covalent interactions (Khalib et al., 2014).

Physical Properties Analysis

The solubility and thermodynamic properties of 2-Amino-4-chlorobenzoic acid in various solvents have been studied to understand its physical characteristics. Such studies provide crucial information for optimizing purification processes and understanding the compound's behavior in different environments (Li et al., 2017).

Chemical Properties Analysis

Investigations into the complexation reactions of 2-Amino-4-chlorobenzoic acid with metal ions offer insights into its chemical properties, particularly its coordination chemistry and potential applications in creating materials with specific functions. The formation of complexes with metals can impact the compound's electronic and structural characteristics, making it valuable for various applications (El-Wahab, 2007).

Scientific Research Applications

  • Kaya Kınaytürk, Önem, and Oturak (2022) found that 2-amino-4-chloro benzoic acid exhibits anti-biofilm activity in Pseudomonas aeruginosa PAO1, suggesting its potential in combating resistant bacteria through quorum sensing modulation (Kaya Kınaytürk, Önem, & Oturak, 2022).

  • Sikorska, Mrozek, and Rzączyńska (1998) demonstrated that 2-amino-4-chlorobenzoic acid can form complexes with Yttrium and some lanthanides, leading to oxides and dehydration, highlighting its role in materials science (Sikorska, Mrozek, & Rzączyńska, 1998).

  • Sayed and Foro (2020) explored the inhibition of Tankyrase I enzyme by p-Chlorobenzoic acid, indicating potential implications in controlling biological activities and anticancer effects (Sayed & Foro, 2020).

  • The metabolite of 2-chloroprocaine, 4-amino-2-chlorobenzoic acid, was studied by Corke, Carlson, and Dettbarn (1984) for its influence on analgesic potency, indicating its relevance in pharmacology and anesthesia (Corke, Carlson, & Dettbarn, 1984).

  • Raes et al. (2019) found that Aminobacter sp. MSH1 can effectively mineralize 2,6-dichlorobenzamide, a groundwater micropollutant, through a chlorobenzoate catabolic pathway, suggesting its potential in environmental bioremediation (Raes et al., 2019).

  • Yan and Wang (2007) developed a molecular-based hybrid material with strong green emission from Tb3+ by modifying chlorobenzoic acid, demonstrating its application in the field of material science and optoelectronics (Yan & Wang, 2007).

Safety And Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

2-amino-4-chlorobenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6ClNO2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,9H2,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JYYLQSCZISREGY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1Cl)N)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6ClNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80237473
Record name 4-Chloroanthranilic acid
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Molecular Weight

171.58 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Amino-4-chlorobenzoic acid

CAS RN

89-77-0
Record name 2-Amino-4-chlorobenzoic acid
Source CAS Common Chemistry
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Record name 4-Chloroanthranilic acid
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Record name 2-Amino-4-chlorobenzoic acid
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Record name 4-Chloroanthranilic acid
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Record name 4-chloroanthranil acid
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Record name 4-CHLOROANTHRANILIC ACID
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Synthesis routes and methods

Procedure details

The damp N-acetyl-4-chloroanthranilic acid is suspended in 400 ml of concentrated hydrochloric acid (12M) and stirred and heated at 80° C. for 8 hours. The mixture is cooled to 10° C. and the resulting 4-chloroanthranilic acid hydrochloride is recovered by filtration. The solid is suspended in 300 ml water and sodium acetate is added, portionwise until the pH is 5. The resulting 4-chloroanthranilic acid is recovered by filtration and recrystallized from the minimum of hot ethanol. The final yield of off-white crystals was about 50 g, melting at about 239°-240° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
248
Citations
MH Khan, IU Khan, M Akkurt - Acta Crystallographica Section E …, 2011 - scripts.iucr.org
The title compound, C7H6ClNO2, crystallizes with two roughly planar molecules in the asymmetric unit (rms deviations = 0.073 and 0.074 Å). The amine H atoms of the two molecules …
Number of citations: 2 scripts.iucr.org
X Li, M Wang, Y Cong, C Du, H Zhao - The Journal of Chemical …, 2017 - Elsevier
… in the purification process of 2-amino-4-chlorobenzoic acid via the solvent crystallization … purity 2-amino-4-chlorobenzoic acid, knowledge of 2-amino-4-chlorobenzoic acid solubility …
Number of citations: 7 www.sciencedirect.com
N Kaya Kinaytürk, H Oturak - Acta Physica Polonica A, 2016 - bibliotekanauki.pl
The structure and spectroscopic data of the molecules in the ground state were calculated using density functional theory employing B3LYP/6-311++G(d,p) basis set. The dipol moment, …
Number of citations: 12 bibliotekanauki.pl
C Yongjie, X Zhenfang, CAO Shuang, W Ying - Journal of Rare Earths, 2016 - Elsevier
… In summary, a novel Tb3+ complex was successfully synthesized using 2-amino-4-chlorobenzoic acid as ligand under solvothermal conditions and fully characterized. The molecular …
Number of citations: 18 www.sciencedirect.com
M Sikorska, R Mrozek, Z Rzączynska - Journal of thermal analysis and …, 1998 - Springer
… The infrared spectra of the complexes and 2-amino-4-chlorobenzoic acid were recorded in KBr discs on a SPECORD M80 spectrophotometer over the range 4000-400 cm -1. The data …
Number of citations: 5 link.springer.com
DJ Harvey - Rapid Communications in Mass Spectrometry: An …, 2005 - Wiley Online Library
… Ltd., Poole, Dorset, UK) ribonuclease B13 and porcine thyroglobulin.14, 15 2-Aminobenzoic acid, 2-amino-4-chlorobenzoic acid, 2-amino-5-bromobenzoic acid and sodium …
KJ Rani, SR Bheeter - sjctni.edu
… All chemicals like 3-ethoxysalicyl-aldehyde, 2-amino-4-chlorobenzoic acid, metal chloride salts and solvents used were reagent grade (Alfa aesar/Avra/ spectrum) products and were …
Number of citations: 2 www.sjctni.edu
AM Farag, SG Teoh, H Osman, CS Yeap… - … Section E: Structure …, 2011 - scripts.iucr.org
The title compound, C7H6ClNO2, is almost planar, with an rms deviation of 0.040 Å. An intramolecular N—H⋯O hydrogen bond generates an S(6) ring motif. In the crystal, molecules …
Number of citations: 2 scripts.iucr.org
ZH El-Wahab - Spectrochimica acta. Part A, Molecular and …, 2006 - europepmc.org
… 2-amino-4-chlorobenzoic acid (HL(1)) and N-(2-hydroxybenzylidene)-2-amino-4-chlorobenzoic acid … and 2-hydroxybenzaldehyde with 2-amino-4-chlorobenzoic acid. Co(II), Ni(II), Cu(II) …
Number of citations: 21 europepmc.org
L Wen, H Yin, C Wang - Acta Crystallographica Section E: Structure …, 2009 - scripts.iucr.org
… 2-amino-4-chlorobenzoic acid (1 mmol) and sodium ethoxide (1.2 mmol) were added to a stirred solution of methanol (30 ml) in a Schlenk flask and stirred for 0.5 h. Triphenylantimony …
Number of citations: 11 scripts.iucr.org

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